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Abrusin Abrusin
Brand Name: Vulcanchem
CAS No.: 120727-02-8
VCID: VC0054625
InChI: InChI=1S/C23H24O11/c1-31-22-15(21-19(30)18(29)16(27)13(8-24)34-21)20-14(17(28)23(22)32-2)11(26)7-12(33-20)9-3-5-10(25)6-4-9/h3-7,13,16,18-19,21,24-25,27-30H,8H2,1-2H3/t13-,16-,18+,19-,21+/m1/s1
SMILES: COC1=C(C2=C(C(=O)C=C(O2)C3=CC=C(C=C3)O)C(=C1OC)O)C4C(C(C(C(O4)CO)O)O)O
Molecular Formula: C23H24O11
Molecular Weight: 476.434

Abrusin

CAS No.: 120727-02-8

Main Products

VCID: VC0054625

Molecular Formula: C23H24O11

Molecular Weight: 476.434

Abrusin - 120727-02-8

CAS No. 120727-02-8
Product Name Abrusin
Molecular Formula C23H24O11
Molecular Weight 476.434
IUPAC Name 5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
Standard InChI InChI=1S/C23H24O11/c1-31-22-15(21-19(30)18(29)16(27)13(8-24)34-21)20-14(17(28)23(22)32-2)11(26)7-12(33-20)9-3-5-10(25)6-4-9/h3-7,13,16,18-19,21,24-25,27-30H,8H2,1-2H3/t13-,16-,18+,19-,21+/m1/s1
Standard InChIKey ZVIIYPXWZIMUGT-AQZWWPQGSA-N
SMILES COC1=C(C2=C(C(=O)C=C(O2)C3=CC=C(C=C3)O)C(=C1OC)O)C4C(C(C(C(O4)CO)O)O)O
Last Modified Aug 20 2021
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